Cas no 1311138-98-3 (6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine)

• Product Name: 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine
• CAS No: 1311138-98-3
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 1093779
• PubChem ID: 70975647
• Update Time: 2025-08-05

6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine
• 6-[4-methyl-3-(trifluoromethoxy)phenoxy]pyridin-3-amine
• 6-[4-Methyl-3-(trifluoromethoxy)phenoxy]-3-pyridinamine
• DB-155988
• 1311138-98-3
• SCHEMBL13719879

• Inchi： 1S/C13H11F3N2O2/c1-8-2-4-10(6-11(8)20-13(14,15)16)19-12-5-3-9(17)7-18-12/h2-7H,17H2,1H3
• InChI Key： PDJHPVCNLXVWGK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)OC1C=CC(=CN=1)N)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine

Introduction to 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine and Its Significance in Modern Chemical Research

The compound with the CAS number 1311138-98-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, featuring a pyridine core linked to a phenoxy group substituted with a methyl and trifluoromethoxy moiety, endows it with unique chemical properties that make it a promising candidate for various applications. This introduction delves into the compound's characteristics, its potential applications, and how it aligns with the latest advancements in the field.

The name 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine provides a detailed insight into its structural composition. The presence of a pyridine ring is particularly noteworthy, as pyridine derivatives are widely recognized for their biological activity. Pyridine-based compounds often exhibit properties that make them suitable for pharmaceutical use, including binding to biological targets and modulating enzyme activity. In this specific compound, the phenoxy group introduces additional functional diversity, which can be exploited for designing molecules with enhanced specificity and efficacy.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. The combination of a pyridine ring and a phenoxy group substituted with both methyl and trifluoromethoxy groups creates a molecule with multiple sites for functionalization. This flexibility allows chemists to modify the compound in various ways to optimize its pharmacological properties. For instance, the trifluoromethoxy group can enhance lipophilicity, while the methyl group can influence electronic distribution and interactions with biological targets.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, increased binding affinity, and enhanced bioavailability. In the context of 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine, the trifluoromethoxy group is particularly significant. Studies have shown that such substitutions can lead to compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

The amine functionality at the 3-position of the pyridine ring further contributes to the compound's potential as a pharmacophore. Amines are common in biologically active molecules and can serve as hydrogen bond donors or acceptors, which is crucial for interactions with biological targets. The specific positioning of this amine group in relation to other functional moieties in the molecule can significantly influence its overall activity. This makes 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine a valuable candidate for further exploration in drug discovery efforts.

In addition to its structural features, the compound's solubility and stability are important factors to consider in its potential applications. Solubility determines how well a molecule can be absorbed and distributed within an organism, while stability affects its shelf life and bioavailability. Preliminary studies on derivatives of this compound have shown promising results regarding both solubility and stability, suggesting that it could be a viable candidate for further development.

The field of chemical biology has seen significant advancements in recent years, largely driven by the development of new molecular tools and techniques. Compounds like 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine are often used as starting points for designing molecules that interact with specific biological pathways. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify compounds with desired properties. This approach has led to the discovery of several novel therapeutic agents that have entered clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet lab experiments. This has significantly reduced the time and cost associated with drug development. In the case of CAS number 1311138-98-3, computational studies have been instrumental in understanding its potential as a pharmacological agent. These studies have provided valuable insights into its binding mode and interaction with biological targets, guiding further optimization efforts.

The future prospects of this compound are promising, especially considering the growing demand for innovative therapeutic solutions. As our understanding of biological systems continues to expand, so does our ability to design molecules that target specific disease mechanisms. The unique structural features of 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine make it an attractive candidate for further exploration in this regard. Researchers are currently investigating its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

In conclusion, CAS number 1311138-98-3, or more specifically referred to as 6-(4-methyl-3-(trifluoromethoxy)phenoxy)pyridin-3-amine, represents an exciting opportunity in chemical research. Its unique structural composition and functional diversity make it a promising candidate for drug development efforts aimed at addressing various diseases. With ongoing research and advancements in computational chemistry, this compound holds great potential for contributing to future therapeutic breakthroughs.